Cas no 20745-54-4 ( )

  structure
  structure
Product Name: 
CAS No:20745-54-4
MF:C14H14N2O
MW:226.273763179779
CID:910403
PubChem ID:309608
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • N-phenyl-3-pyridin-4-ylpropanamide
    • AC1L7FFG
    • AG-E-52178
    • CTK4E4998
    • MolPort-009-057-863
    • N-PHENYL-3-PYRIDIN-4-YL-PROPANAMIDE
    • NSC211917
    • T6723374
    • 20745-54-4
    • Z425609132
    • NCGC00342388-01
    • NSC-211917
    • N-Phenyl-3-(pyridin-4-yl)propanamide
    • DTXSID50309414
    • AB01334048-02
    • AKOS027760971
    •  
    • Inchi: 1S/C14H14N2O/c17-14(16-13-4-2-1-3-5-13)7-6-12-8-10-15-11-9-12/h1-5,8-11H,6-7H2,(H,16,17)
    • InChI Key: JTIZJUPRWVKKEM-UHFFFAOYSA-N
    • SMILES: O=C(CCC1C=CN=CC=1)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 226.11072
  • Monoisotopic Mass: 226.110613074g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 230
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • PSA: 41.99
  • LogP: 2.72590
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